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13C6
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Compound Focus: Metalaxyl-13C6

CAS No.: 1356199-69-3

Cat. No.: S1799545

Frequently Asked Questions (FAQSs)

e What is Metalaxyl-1*Ce and why is it used in method validation? Metalaxyl-*Ce is a carbon-13
labeled isotopologue of the fungicide Metalaxyl. It is used as an internal standard in quantitative
analysis via LC-MS or GC-MS. Its main advantage is that it has nearly identical physical and chemical
properties to native Metalaxyl during sample preparation and analysis, but a distinct mass spectral
signature. This allows it to correct for analyte loss and matrix effects, leading to higher precision and

accuracy in residue testing [1] [2].

e What are the critical storage conditions for Metalaxyl-1*Ce? The analytical standard should be
stored at -20°C to maintain its stability and limited shelf life. Always check the expiry date provided
on the label [2].

e What is a typical HPLC-UV method for Metalaxyl that can be a starting point for development?
One validated method uses a reversed-phase C-18 column at 30°C. The mobile phase is acetonitrile
and distilled water in a volumetric ratio of 62.5:37.5, with a flow rate of 1.2 mL/min and a detection

wavelength of 270 nm [3].

Troubleshooting Guide

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s1799545?utm_src=pdf-body
https://www.smolecule.com/products/s1799545?utm_src=pdf-interest
https://www.chem960.com/lang_en/cas_1356199693/
https://www.sigmaaldrich.com/MY/en/product/sial/12288
https://www.sigmaaldrich.com/MY/en/product/sial/12288
http://growingscience.com/beta/ccl/7555-development-and-validation-of-an-innovative-hplc-uv-method-for-determination-of-metalaxyl-m-in-flowable-suspension-fungicide-formulas.html
https://www.smolecule.com/products/s1799545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

The table below summarizes common issues, their potential causes, and recommended solutions.

Problem Potential Causes Recommended Solutions
Low/Inconsistent Analyte loss during Use Metalaxyl-**Ce as internal standard; Spike
Recovery sample preparation; internal standard before sample workup to track
Matrix effects & correct for losses [2].
Poor Inappropriate mobile Optimize mobile phase ratio (e.g.,
Chromatography phase; Column acetonitrile:water 62.5:37.5) [3];
degradation Condition/replace column.
Inaccurate Calibration without internal  Use isotope dilution mass spectrometry
Quantification standard; Instrument drift (IDMS) with a calibration curve prepared with

Metalaxyl-3Ce [2].
High Background Source contamination; Dilute sample; Improve sample clean-up (e.qg.,

Noise (MS) Matrix interference QUECHhERS); Use internal standard to
differentiate signal [1].

The following diagram illustrates a logical workflow for diagnosing and resolving these common issues:

Start: Experimental Issue

Low/Inconsistent Recovery? Poor Chromatography? Inaccurate Quantification?
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Improve sample clean-up (e.g., QUEChERS).

Use Metalaxyl-13C6 as Internal Standard (IS).
Spike IS before sample workup.

Optimize mobile phase (e.g., ACN:Water 62.5:37.5). Employ Isotope Dilution Mass Spectrometry (IDMS).
Check/replace column. Use IS-calibrated standard curve.

Dilute sample. Use IS to differentiate signal.

Click to download full resolution via product page

Experimental Protocols
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Protocol 1: HPLC-UV Method for Determination of Metalaxyl-M

This protocol is adapted from a validated method for analyzing Metalaxyl-M in formulation samples [3].

¢ 1. Instrument Conditions

o Apparatus: High-Performance Liquid Chromatograph with UV detection.

o Column: Reversed-Phase C-18 (e.g., Brownlee C-18), 150 mm x 4.6 mm, 5 pum.
o Column Temperature: 30°C.

o Mobile Phase: Acetonitrile and Distilled Water (62.5:37.5, v/v).

o Flow Rate: 1.2 mL/min.

o Detection Wavelength: 270 nm.

o Injection Volume: 20 pL.

e 2. Sample Preparation

o Accurately weigh an appropriate amount of the sample.
o Dissolve and dilute with the mobile phase to the desired concentration.

¢ 3. Validation Parameters (as per SANCQO/3030/99 rev. 5)

o Specificity: No interference from other components at the retention time of Metalaxyl.

o Linearity: Prepare a series of standard solutions. The correlation coefficient (R2) should be >
0.990.

o Precision (Repeatability): The relative standard deviation (RSD) of multiple injections should
be < 1.5%.

o Accuracy (Recovery): Recovery studies should yield results between 99.21% and 101.16%.

Protocol 2: LC-MS/MS Quantification using Metalaxyl-**Ce as
Internal Standard

This protocol outlines the core principles of using the isotopically labeled standard for highly accurate

quantification [1] [2].

e 1. Principle The sample is spiked with a known amount of Metalaxyl-1*Ce before any preparation
steps. The ratio of the native Metalaxyl signal to the Metalaxyl-13Ce signal is used for quantification
via Isotope Dilution Mass Spectrometry (IDMS), compensating for matrix effects and procedural

losses.
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e 2. Internal Standard Solution Preparation

o Obtain Metalaxyl-13Ce with a certified purity and concentration.

o Prepare a stock solution and subsequent working solutions in an appropriate solvent (e.g.,
acetonitrile). The final concentration should be chosen to match the expected level of the native
analyte in the sample.

e 3. Sample Preparation Workflow

o Spiking: Add a precise volume of the Metalaxyl-13Ce working solution to the sample.

o Extraction: Proceed with extraction (e.g., using QUEChERS for food samples, Solid-Phase
Extraction for water).

o Analysis: Analyze the extract by LC-MS/MS.

e 4. LC-MS/MS Conditions (To be optimized)

o lon Source: Electrospray lonization (ESI), positive mode.
o Monitoring: Multiple Reaction Monitoring (MRM) for both native Metalaxyl and Metalaxyl-13Cs.

Summary of Key Compound Data

The table below consolidates essential information about the internal standard.

Parameter Specification for Metalaxyl-**Cs
CAS Number 1356199-69-3 [1]

Product Name Metalaxyl-(phenyl-13Ce) [2]
Molecular Formula C15H21NOa4 (with six 13C atoms) [1]
Purity 298.0% (HPLC) [2]

Isotopic Purity
Physical Form

Melting Point

99 atom % 13C [1]

Neat solid [2]

69-73 °C [1] [2]

© 2026 Smolecule. All rights reserved. 4/6

Tech Support


https://www.chem960.com/lang_en/cas_1356199693/
https://www.sigmaaldrich.com/MY/en/product/sial/12288
https://www.chem960.com/lang_en/cas_1356199693/
https://www.sigmaaldrich.com/MY/en/product/sial/12288
https://www.chem960.com/lang_en/cas_1356199693/
https://www.sigmaaldrich.com/MY/en/product/sial/12288
https://www.chem960.com/lang_en/cas_1356199693/
https://www.sigmaaldrich.com/MY/en/product/sial/12288
https://www.smolecule.com/products/s1799545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Parameter Specification for Metalaxyl-**Cs

Storage -20°C [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [method validation for Metalaxyl using Metalaxyl-13C6]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1799545#method-

validation-for-metalaxyl-using-metalaxyl-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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